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Abstract
This technical guide provides a comprehensive analysis of the molecular structure of

trimethylolpropane triethylhexanoate (TMPTE), a triester valued for its applications as an

emollient and skin-conditioning agent.[1] This document outlines the synthesis, purification, and

detailed analytical characterization of TMPTE. It includes extensive data presentation in tabular

format, detailed experimental protocols for key analytical techniques, and visualizations of the

synthetic pathway and analytical workflow to facilitate a deeper understanding of its chemical

properties and structural confirmation.

Introduction
Trimethylolpropane triethylhexanoate (CAS No: 26086-33-9) is the triester formed from the

reaction of trimethylolpropane with three equivalents of 2-ethylhexanoic acid.[1] Its molecular

structure, characterized by a central quaternary carbon and three long, branched ester chains,

imparts desirable properties such as high thermal and oxidative stability, low volatility, and

excellent lubricity. These characteristics make it a valuable component in the formulation of

cosmetics and personal care products. A thorough understanding of its molecular structure is
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paramount for quality control, formulation optimization, and safety assessment. This guide

details the necessary procedures for its synthesis and rigorous structural elucidation.

Physicochemical Properties
A summary of the key physicochemical properties of trimethylolpropane triethylhexanoate is

presented in Table 1. This data is essential for its handling, formulation, and analysis.

Property Value Reference

Molecular Formula C₃₀H₅₆O₆ [2]

Molecular Weight 512.77 g/mol [2]

IUPAC Name

2,2-bis(2-

ethylhexanoyloxymethyl)butyl

2-ethylhexanoate

[3]

CAS Number 26086-33-9 [2]

Appearance Colorless to pale yellow liquid

Boiling Point 555.2 ± 30.0 °C (Predicted) [2]

Density 0.942 - 0.943 g/cm³ at 26 °C [2]

LogP 7.66 (Predicted) [2]

Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor

Count
6 [2]

Rotatable Bond Count 25 [2]

Synthesis of Trimethylolpropane Triethylhexanoate
The synthesis of trimethylolpropane triethylhexanoate is achieved through the Fischer

esterification of trimethylolpropane with 2-ethylhexanoic acid, typically in the presence of an

acid catalyst. The reaction scheme is depicted below.
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Figure 1: Synthesis of Trimethylolpropane Triethylhexanoate

Experimental Protocol: Synthesis and Purification
Materials:

Trimethylolpropane (1.0 mol)

2-Ethylhexanoic acid (3.3 mol, 10% excess)

Sulfuric acid (0.05 mol, catalyst)

Toluene (as azeotropic solvent)

5% (w/v) Sodium bicarbonate solution

Anhydrous magnesium sulfate

Diatomaceous earth

Procedure:

A 2 L three-necked round-bottom flask is equipped with a mechanical stirrer, a Dean-Stark

apparatus connected to a condenser, and a temperature probe.
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Trimethylolpropane (134.17 g, 1.0 mol), 2-ethylhexanoic acid (475.8 g, 3.3 mol), and toluene

(500 mL) are added to the flask.

The mixture is stirred and heated to 80°C to ensure complete dissolution of the reactants.

Concentrated sulfuric acid (4.9 g, 0.05 mol) is carefully added to the reaction mixture.

The temperature is raised to reflux (approximately 110-120°C), and water is removed

azeotropically via the Dean-Stark trap.

The reaction is monitored by thin-layer chromatography (TLC) or by measuring the amount

of water collected. The reaction is considered complete when approximately 54 mL of water

has been collected.

Upon completion, the reaction mixture is cooled to room temperature.

The mixture is washed sequentially with 5% sodium bicarbonate solution (3 x 200 mL) and

brine (2 x 200 mL) to neutralize the acid catalyst and remove any unreacted carboxylic acid.

The organic layer is dried over anhydrous magnesium sulfate, filtered through a pad of

diatomaceous earth, and the solvent is removed under reduced pressure using a rotary

evaporator to yield the crude product.

The crude trimethylolpropane triethylhexanoate is then purified by vacuum distillation to

obtain a clear, colorless to pale yellow viscous liquid.

Molecular Structure Analysis
A multi-technique approach is employed for the comprehensive structural analysis and

confirmation of the synthesized trimethylolpropane triethylhexanoate. The logical workflow

for this analysis is presented below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1602201?utm_src=pdf-body
https://www.benchchem.com/product/b1602201?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis & Purification

GC-MS Analysis

Purity & MW

FTIR Spectroscopy

Functional Groups

NMR Spectroscopy

Connectivity

Data Interpretation & Structure Confirmation

¹H NMR ¹³C NMR

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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